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Compound of Interest

Compound Name: Methyltriacetoxysilane

Cat. No.: B1584567 Get Quote

This guide provides an overview of the fundamental physicochemical properties of

methyltriacetoxysilane, a compound of significant interest to researchers, scientists, and

professionals in drug development.

Core Molecular Data
Methyltriacetoxysilane is an organosilicon compound that serves as a versatile cross-linking

agent and adhesion promoter in various industrial and scientific applications. Its core molecular

and physical properties are summarized below.

Property Value Source

Molecular Formula C₇H₁₂O₆Si [1][2][3]

Linear Formula (CH₃CO₂)₃SiCH₃ [4]

Molecular Weight 220.25 g/mol [1][3][4]

Alternate Molecular Weight 220.2521 g/mol [2]

Experimental Protocols
Detailed experimental protocols for the determination of molecular weight and formula, such as

those utilized by the National Institute of Standards and Technology (NIST), typically involve a

combination of mass spectrometry and elemental analysis.
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Mass Spectrometry for Molecular Weight Determination:

Sample Preparation: A dilute solution of methyltriacetoxysilane is prepared in a suitable

volatile solvent.

Ionization: The sample is introduced into the mass spectrometer and ionized, often using

electron ionization (EI).

Mass Analysis: The ionized fragments are separated based on their mass-to-charge ratio.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

The molecular ion peak in the spectrum corresponds to the molecular weight of the

compound.

Elemental Analysis for Molecular Formula Determination:

Combustion: A precisely weighed sample of methyltriacetoxysilane is combusted in a

furnace with excess oxygen.

Gas Separation: The combustion products (CO₂, H₂O, and SiO₂) are passed through a

series of absorbent traps to separate them.

Quantification: The mass of each trapped component is determined, from which the

percentage composition of carbon, hydrogen, and silicon in the original sample can be

calculated.

Formula Determination: The empirical formula is determined from the percentage

composition, and in conjunction with the molecular weight from mass spectrometry, the

molecular formula is established.

Logical Relationship of Methyltriacetoxysilane
Properties
The following diagram illustrates the relationship between the common name, molecular

formula, and molecular weight of methyltriacetoxysilane.
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Methyltriacetoxysilane
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C₇H₁₂O₆Si

 has a

Molecular Weight
220.25 g/mol

 corresponds to a
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Relationship between name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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